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Compound of Interest

Compound Name: MC12

Cat. No.: B15567640 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

laboratory materials is paramount. This guide provides immediate, essential safety and

logistical information for two substances commonly referred to as "MC12" in research settings:

MICROCEL® MC-12 Microcrystalline Cellulose and the fullerene C60MC12. Adherence to

these protocols is critical for ensuring personnel safety and maintaining a secure research

environment.

Section 1: Personal Protective Equipment (PPE) for
MICROCEL® MC-12
MICROCEL® MC-12, a microcrystalline cellulose, is a non-hazardous substance primarily used

as a filler and binder in pharmaceutical applications.[1] While not classified as a hazardous

chemical, the fine powder can cause mechanical irritation to the eyes and respiratory system.

[1][2][3]

Operational Plan: Handling MICROCEL® MC-12

Engineering Controls: Handle in a well-ventilated area to minimize dust accumulation.[3] For

procedures that may generate significant dust, use a fume hood or a ventilated enclosure.

Personal Protective Equipment:

Eye Protection: Wear safety glasses with side shields.
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Hand Protection: While not mandatory for routine handling due to its non-irritating nature,

nitrile gloves are recommended as a good laboratory practice to prevent contamination.

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required. If significant dust is generated, a NIOSH/MSHA-approved

respirator for particulates is recommended.

Lab Coat: A standard lab coat should be worn to protect clothing.

Disposal Plan:

Dispose of MICROCEL® MC-12 as non-hazardous waste in accordance with local, state,

and federal regulations.

For spills, sweep or vacuum the material to avoid generating dust and place it in a suitable

container for disposal.

Section 2: Personal Protective Equipment (PPE) for
C60MC12 (Fullerene)
C60MC12, a derivative of fullerene C60, is a chemical compound utilized in materials science

research. Unlike microcrystalline cellulose, C60 and its derivatives are treated as chemical

irritants. Safety data for Fullerene C60 indicates that it can cause serious eye irritation and may

cause respiratory irritation.

Operational Plan: Handling C60MC12

Engineering Controls: Always handle C60MC12 in a certified chemical fume hood to avoid

inhalation of airborne particles.

Personal Protective Equipment:

Eye Protection: Chemical safety goggles are mandatory to protect against eye irritation.

Hand Protection: Wear nitrile or other chemical-resistant gloves. Always inspect gloves for

integrity before use and dispose of contaminated gloves properly.
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Respiratory Protection: A suitable respirator should be used if handling outside of a fume

hood or if there is a risk of inhalation.

Lab Coat: A chemical-resistant lab coat is required.

Disposal Plan:

Dispose of C60MC12 and any contaminated materials as hazardous chemical waste in

accordance with institutional and regulatory guidelines.

For spills, carefully collect the material using appropriate tools to avoid dust generation and

place it in a sealed, labeled container for hazardous waste disposal.

Comparative Summary of PPE Requirements
Personal Protective
Equipment

MICROCEL® MC-12
(Microcrystalline
Cellulose)

C60MC12 (Fullerene)

Eye Protection
Safety glasses with side

shields
Chemical safety goggles

Hand Protection Nitrile gloves recommended
Chemical-resistant gloves

(e.g., nitrile) mandatory

Respiratory Protection

Not required under normal

conditions; respirator for high

dust

Required if not handled in a

fume hood or risk of inhalation

Lab Attire Standard lab coat Chemical-resistant lab coat

Procedural Workflow for PPE Selection
The following diagram outlines the decision-making process for selecting the appropriate

personal protective equipment when handling "MC12" variants.
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Start

Substance Identification

PPE for MICROCEL® MC-12PPE for C60MC12

Final Check

Identify the 'MC12' Substance

Is it MICROCEL® MC-12 (Microcrystalline Cellulose)?

Is it C60MC12 (Fullerene)?

No

Standard PPE:
- Safety Glasses

- Lab Coat
- Gloves (Recommended)

Yes

Mandatory PPE:
- Chemical Goggles

- Chemical-Resistant Gloves
- Chemical-Resistant Lab Coat

Yes

High Dust Potential?

Add Particulate Respirator

Yes

Proceed with Experiment

No

Handled in Fume Hood?

Add Suitable Respirator

No

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

2. lfatabletpresses.com [lfatabletpresses.com]

3. redox.com [redox.com]

To cite this document: BenchChem. [Essential Safety Protocols for Handling MC12 Variants
in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567640#personal-protective-equipment-for-
handling-mc12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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